3-[2-(4-ethoxyphenyl)-2-oxoethyl]-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C20H21NO4
• Molecular Weight: 339.4 g/mol
• IUPAC Name: 3-[2-(4-ethoxyphenyl)-2-oxoethyl]-1-ethyl-3-hydroxyindol-2-one
• InChI: InChI=1S/C20H21NO4/c1-3-21-17-8-6-5-7-16(17)20(24,19(21)23)13-18(22)14-9-11-15(12-10-14)25-4-2/h5-12,24H,3-4,13H2,1-2H3
• InChI Key: QRORDCVKKIFDNK-UHFFFAOYSA-N
• SMILES: CCN1C2=CC=CC=C2C(C1=O)(CC(=O)C3=CC=C(C=C3)OCC)O

Description

3-[2-(4-ethoxyphenyl)-2-oxoethyl]-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one, also known as EKI-785, is a synthetic compound that has been studied for its potential use in scientific research. This compound belongs to the class of indolinone derivatives and has shown promising results in various studies.

Mechanism of Action

3-[2-(4-ethoxyphenyl)-2-oxoethyl]-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one works by binding to the ATP-binding site of tyrosine kinases, preventing the transfer of phosphate groups to target proteins. This inhibition leads to the suppression of downstream signaling pathways that promote cell proliferation and angiogenesis.
Biochemical and Physiological Effects:
Studies have shown that 3-[2-(4-ethoxyphenyl)-2-oxoethyl]-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one can inhibit the growth of various cancer cell lines, including breast, lung, and pancreatic cancer cells. It has also been shown to reduce tumor growth in animal models. Additionally, 3-[2-(4-ethoxyphenyl)-2-oxoethyl]-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one has been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

3-[2-(4-ethoxyphenyl)-2-oxoethyl]-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one has several advantages for use in lab experiments, including its synthetic accessibility and its ability to inhibit multiple tyrosine kinases. However, its limitations include its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of 3-[2-(4-ethoxyphenyl)-2-oxoethyl]-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one. One potential direction is the development of new derivatives with improved solubility and toxicity profiles. Additionally, further studies are needed to explore the potential use of 3-[2-(4-ethoxyphenyl)-2-oxoethyl]-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one in combination with other cancer treatments. Finally, more research is needed to understand the precise mechanism of action of 3-[2-(4-ethoxyphenyl)-2-oxoethyl]-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one and its effects on downstream signaling pathways.

Synthesis Methods

The synthesis of 3-[2-(4-ethoxyphenyl)-2-oxoethyl]-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one involves several steps, including the reaction of 4-ethoxybenzaldehyde with ethyl acetoacetate to form 4-ethoxyphenyl-2-buten-1-one. This intermediate product is then treated with hydroxylamine hydrochloride and sodium acetate to yield 4-ethoxyphenyl-2-buten-1-oxime. The final step involves the reaction of the oxime with indoline-2,3-dione in the presence of acetic anhydride and sulfuric acid to produce 3-[2-(4-ethoxyphenyl)-2-oxoethyl]-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one.

Scientific Research Applications

3-[2-(4-ethoxyphenyl)-2-oxoethyl]-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one has been studied for its potential use in scientific research, particularly in the field of cancer research. It has been shown to inhibit the activity of several tyrosine kinases, including EGFR, HER2, and VEGFR. This inhibition can lead to the suppression of tumor growth and angiogenesis, making 3-[2-(4-ethoxyphenyl)-2-oxoethyl]-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one a potential candidate for cancer treatment.